Cas no 1936300-22-9 (methyl 4-(hydroxymethyl)-1,3-thiazole-2-carboxylate)

• Product Name: methyl 4-(hydroxymethyl)-1,3-thiazole-2-carboxylate
• CAS No: 1936300-22-9
• MF: C₆H₇NO₃S
• MW: 173.189680337906
• MDL: MFCD28411534
• CID: 5238141
• Update Time: 2025-10-24

methyl 4-(hydroxymethyl)-1,3-thiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarboxylic acid, 4-(hydroxymethyl)-, methyl ester
• methyl 4-(hydroxymethyl)-1,3-thiazole-2-carboxylate

• MDL： MFCD28411534
• Inchi： 1S/C6H7NO3S/c1-10-6(9)5-7-4(2-8)3-11-5/h3,8H,2H2,1H3
• InChI Key： QKXGPOVKFPIBME-UHFFFAOYSA-N
• SMILES： S1C=C(CO)N=C1C(OC)=O

Additional information on methyl 4-(hydroxymethyl)-1,3-thiazole-2-carboxylate

Methyl 4-(Hydroxymethyl)-1,3-Thiazole-2-Carboxylate: A Comprehensive Overview

Methyl 4-(Hydroxymethyl)-1,3-thiazole-2-carboxylate (CAS No. 1936300-22-9) is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of thiazole derivatives, which are widely studied for their unique electronic properties and potential applications in drug design, agrochemicals, and advanced materials. The structure of methyl 4-(hydroxymethyl)-1,3-thiazole-2-carboxylate consists of a thiazole ring substituted with a hydroxymethyl group at position 4 and a methyl ester at position 2, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of thiazole derivatives in the development of bioactive compounds. For instance, researchers have reported that methyl 4-(hydroxymethyl)-1,3-thiazole-2-carboxylate exhibits promising anti-inflammatory and antioxidant activities, which could be harnessed for therapeutic applications. The hydroxymethyl group at position 4 plays a crucial role in these activities by enhancing the compound's ability to interact with biological systems.

The synthesis of methyl 4-(hydroxymethyl)-1,3-thiazole-2-carboxylate involves a multi-step process that typically begins with the preparation of the thiazole ring. This is followed by functionalization at specific positions to introduce the hydroxymethyl and methyl ester groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

In terms of physical properties, methyl 4-(hydroxymethyl)-1,3-thiazole-2-carboxylate is characterized by its moderate solubility in organic solvents and its stability under mild conditions. These properties make it suitable for use in various chemical reactions, including cross-coupling reactions and polymerizations. The compound's thermal stability has also been studied extensively, with findings indicating that it can withstand temperatures up to 150°C without significant degradation.

The application of methyl 4-(hydroxymethyl)-1,3-thiazole-2-carboxylate extends beyond traditional chemical synthesis. Recent research has explored its potential as a precursor for advanced materials such as conductive polymers and metal-organic frameworks (MOFs). For example, scientists have successfully incorporated this compound into MOFs to create porous materials with high surface areas, which are ideal for gas storage and catalysis.

Another area of growing interest is the use of methyl 4-(hydroxymethyl)-1,3-thiazole-2-carboxylate in drug delivery systems. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in drug encapsulation technologies. This application leverages the compound's unique coordination chemistry to improve drug stability and bioavailability.

Looking ahead, the development of novel synthetic routes for methyl 4-(hydroxymethyl)-1,3-thiazole-2-carboxylate remains a key focus area. Researchers are particularly interested in developing sustainable methods that minimize waste and reduce environmental impact. Additionally, ongoing studies aim to further elucidate the compound's biological activity profiles, with potential applications in oncology and neurodegenerative diseases being actively investigated.

In conclusion, methyl 4-(hydroxymethyl)-1,3-thiazole-2-carboxylate (CAS No. 1936300-22-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and properties make it an invaluable tool for researchers seeking innovative solutions in chemistry and materials science.